Cas no 926229-49-4 (2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol)

• Product Name: 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol
• CAS No: 926229-49-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD09041786
• CID: 5604555
• PubChem ID: 16768236
• Update Time: 2025-10-23

2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1858620
• 926229-49-4
• 2-amino-1-[2-(pyrrolidin-1-yl)phenyl]ethan-1-ol
• AKOS000124260
• 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol

• MDL： MFCD09041786
• Inchi： 1S/C12H18N2O/c13-9-12(15)10-5-1-2-6-11(10)14-7-3-4-8-14/h1-2,5-6,12,15H,3-4,7-9,13H2
• InChI Key： QNLUNLWRVCTMDP-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol

Comprehensive Overview of 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol (CAS No. 926229-49-4)

2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol, with the CAS number 926229-49-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine and phenylethan-1-ol structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its amino functional group, which contributes to its reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol has increased due to its relevance in designing novel therapeutic agents. The compound's structure aligns with trends in small molecule drug development, a hot topic in the pharmaceutical industry. Users frequently search for terms like "pyrrolidine derivatives in medicine" or "amino alcohol applications," reflecting the growing curiosity about its potential. Its CAS no. 926229-49-4 is often used as a key identifier in scientific databases, ensuring accurate retrieval of related studies.

The synthesis of 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol involves multi-step organic reactions, often starting from readily available precursors. Its pyrrolidine ring is a common feature in bioactive molecules, contributing to enhanced solubility and metabolic stability. This aligns with the industry's focus on improving drug bioavailability, a frequently searched topic among researchers. The compound's phenylethan-1-ol moiety further enhances its versatility, enabling modifications for targeted applications.

From an analytical perspective, CAS no. 926229-49-4 is characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are critical for verifying purity and structure, which are essential for reproducible research. Online queries like "NMR analysis of amino alcohols" or "mass spectrometry of pyrrolidine compounds" highlight the technical interest in this area. The compound's stability under various conditions is also a subject of study, addressing concerns about storage and handling in laboratory settings.

Beyond its pharmaceutical potential, 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol is explored in material science. Its amino and hydroxyl groups make it a candidate for polymer modification or as a ligand in catalysis. Searches for "amino alcohols in catalysis" or "pyrrolidine ligands" reflect this interdisciplinary appeal. The compound's adaptability underscores its value in both academic and industrial research, driving innovation across multiple fields.

In conclusion, 2-amino-1-2-(pyrrolidin-1-yl)phenylethan-1-ol (CAS no. 926229-49-4) represents a fascinating intersection of chemistry and biology. Its structural features and functional groups align with current trends in drug design and material science, making it a subject of ongoing investigation. As research progresses, this compound is likely to remain a focal point for scientists seeking to address challenges in therapeutic development and chemical synthesis.